molecular formula C16H16N2O6 B2388138 3,4-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide CAS No. 349108-07-2

3,4-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide

Cat. No.: B2388138
CAS No.: 349108-07-2
M. Wt: 332.312
InChI Key: KRBNBLNDZKYXBQ-UHFFFAOYSA-N
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Description

The compound “3,4-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide” is a type of benzamide . Benzamides are a significant class of amide compounds, which have been widely used in various industries such as medical, industrial, biological, and potential drug industries . They are found in various natural products in organic chemistry and are used as building blocks for natural products such as proteins and peptides .


Synthesis Analysis

Benzamide compounds can be synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . All the obtained products are purified, and the analysis of these products is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods .


Molecular Structure Analysis

In the similar compound “2,3-dimethoxy-N-(4-nitrophenyl)benzamide”, the benzene rings are nearly coplanar, making a dihedral angle of 4.89 (8). An intramolecular N—H O hydrogen bond occurs between the imino and methoxy groups .


Chemical Reactions Analysis

The in vitro antioxidant activity of benzamide compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity . Some of the synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards .

Mechanism of Action

While the specific mechanism of action for “3,4-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide” is not available, benzamides and their derivatives are known to possess antitumor, anti-microbial, anti-HIV, anti-inflammatory, anticonvulsant, anti-bacterial, antifungal, analgesic, and anticancer properties .

Future Directions

By conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application . This suggests that there is potential for further exploration and application of “3,4-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide” in various fields.

Properties

IUPAC Name

3,4-dimethoxy-N-(2-methoxy-5-nitrophenyl)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O6/c1-22-13-7-5-11(18(20)21)9-12(13)17-16(19)10-4-6-14(23-2)15(8-10)24-3/h4-9H,1-3H3,(H,17,19)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRBNBLNDZKYXBQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC(=C(C=C2)OC)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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